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Compound of Interest

Compound Name:
Potassium guaiacolsulfonate

hemihydrate

Cat. No.: B1264672 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of Potassium Guaiacolsulfonate Hemihydrate (CAS: 78247-49-1), including

detailed operational and disposal plans.

Chemical Identity:

Name
Potassium Guaiacolsulfonate
Hemihydrate

Synonyms

Potassium hydroxymethoxybenzenesulfonate

hemihydrate, Benzenesulfonic acid,

hydroxymethoxy-, monopotassium salt,

hemihydrate

CAS Number 78247-49-1

Molecular Formula C₇H₇KO₅S·½H₂O

Molecular Weight 251.31 g/mol

Hazard Identification:
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Potassium guaiacolsulfonate hemihydrate is classified as harmful if swallowed or inhaled,

and causes skin and serious eye irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Potassium guaiacolsulfonate hemihydrate.

Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][3]

EN 166 (EU) or NIOSH (US)

approved.[1][3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[1]

[3] Fire/flame resistant and

impervious clothing or lab coat.

[1][3]

EU Directive 89/686/EEC and

the standard EN 374.[3]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if exposure limits are

exceeded or if irritation is

experienced.[4] A full-face

respirator may be necessary in

such cases.[1][3]

NIOSH/MSHA approved.[4]
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Operational Plan for Safe Handling
A systematic approach to handling Potassium guaiacolsulfonate hemihydrate is crucial to

minimize exposure and ensure a safe laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, light-resistant container in a dry, cool, and well-ventilated place.[1][3]

[5]

Keep away from heat, sources of ignition, and incompatible materials such as strong

oxidizing agents.[4][6]

Store apart from foodstuff containers.[3]

Handling and Use
Handle in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][3]

Disposal
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, regional, and national laws and regulations.[1][3]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[7][8]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,

or punctured to make it unusable before disposal in a sanitary landfill.[3]
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Emergency and Disposal Workflow
The following diagram illustrates the procedural workflow for the safe handling and disposal of

Potassium guaiacolsulfonate hemihydrate, including emergency measures.

Safe Handling Workflow

Emergency Procedures

Receiving

Storage

Inspect & Store Securely

Handling

Use in Ventilated Area

Disposal

Proper Waste Management

Spill

Accidental Release

Exposure

Personal Contact

Containment

Contain & Clean

First_Aid

Immediate Response

Medical_Attention

Seek Professional Help

Dispose as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1264672?utm_src=pdf-body
https://www.benchchem.com/product/b1264672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for handling and emergency response for Potassium guaiacolsulfonate
hemihydrate.

Contingency Plan: Accidental Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[1][3] Ensure adequate ventilation.

[1][3] Avoid dust formation and breathing dust, vapors, mist, or gas.[1][3] Use personal

protective equipment, including chemical-impermeable gloves.[1][3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][3] Do not

let the chemical enter drains.[1][3]

Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[1][3] Avoid creating dust.[4] Clean the contaminated

surface thoroughly.[4]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][3]

Skin Contact

Immediately wash the affected area with plenty

of water and soap.[2] Remove contaminated

clothing and wash it before reuse.[1][3] If skin

irritation persists, consult a doctor.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses, if present and

easy to do. Continue rinsing.[1][3] Seek

immediate medical attention.[3][9]

Ingestion
Rinse mouth with water.[1][3] Do NOT induce

vomiting.[9] Seek immediate medical help.[1][3]

In all cases of exposure, seek medical attention and show the safety data sheet to the medical

professional.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. d84823jj91l2.cloudfront.net [d84823jj91l2.cloudfront.net]

3. chemicalbook.com [chemicalbook.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. Potassium Guaiacolsulfonate [drugfuture.com]

6. Potassium guaiacolsulfonate hemihydrate | CAS#:78247-49-1 | Chemsrc [chemsrc.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://d84823jj91l2.cloudfront.net/documents/MSDS/78247-49-1_Potassium+Guaiacolsulfonate_%28USA%29.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://file.medchemexpress.com/batch_PDF/HY-107798/Potassium-guaiacolsulfonate-hemihydrate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://file.medchemexpress.com/batch_PDF/HY-107798/Potassium-guaiacolsulfonate-hemihydrate-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://d84823jj91l2.cloudfront.net/documents/MSDS/78247-49-1_Potassium+Guaiacolsulfonate_%28USA%29.pdf
https://www.benchchem.com/product/b1264672?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/potassium-guaiacolsulfonate-hemihydrate-pd1805145577.html
https://d84823jj91l2.cloudfront.net/documents/MSDS/78247-49-1_Potassium+Guaiacolsulfonate_%28USA%29.pdf
https://www.chemicalbook.com/msds/potassium-guaiacolsulfonate-hemihydrate.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486472.pdf
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m67590.html
https://www.chemsrc.com/en/cas/78247-49-1_755228.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. tcichemicals.com [tcichemicals.com]

8. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

9. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Potassium Guaiacolsulfonate Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264672#personal-protective-equipment-for-
handling-potassium-guaiacolsulfonate-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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